Cas no 1344384-10-6 ((2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine)

• Product Name: (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine
• CAS No: 1344384-10-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5851098
• PubChem ID: 131577312
• Update Time: 2025-07-20

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine
• EN300-1867443
• 1344384-10-6

• Inchi： 1S/C12H17NO/c1-9(13)5-6-10-3-2-4-11-7-8-14-12(10)11/h2-4,9H,5-8,13H2,1H3/t9-/m1/s1
• InChI Key： RBWXBVADPVKYMJ-SECBINFHSA-N
• SMILES： O1CCC2=CC=CC(=C12)CC[C@@H](C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine (CAS No. 1344384-10-6): Properties, Applications, and Research Insights

The compound (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine (CAS No. 1344384-10-6) is a chiral amine derivative featuring a 2,3-dihydrobenzofuran scaffold. This structurally unique molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a building block for bioactive molecules. The R-configuration at the chiral center and the presence of the dihydrobenzofuran moiety contribute to its stereospecific interactions in biological systems, making it a valuable target for drug discovery programs.

Recent studies highlight the growing interest in dihydrobenzofuran-containing compounds, particularly in neuroscience and metabolic disorder research. The (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine structure shares pharmacophoric features with several CNS-active compounds, prompting investigations into its potential modulatory effects on neurotransmitter systems. Researchers are particularly interested in how the chiral amine functionality influences receptor binding affinity compared to its S-enantiomer counterpart.

Synthetic approaches to CAS 1344384-10-6 typically involve asymmetric synthesis strategies to ensure high enantiomeric purity. Modern catalytic methods, including organocatalysis and transition metal-catalyzed reactions, have been employed to construct the chiral center with excellent stereocontrol. The benzofuran core is often built through palladium-catalyzed coupling reactions or cyclization strategies, followed by introduction of the amine functionality via reductive amination or nucleophilic substitution.

From a physicochemical perspective, (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine demonstrates moderate lipophilicity (predicted logP ~2.1) and good stability under physiological conditions. These properties make it suitable for various formulation development applications. The compound's molecular weight of 205.29 g/mol and presence of both hydrogen bond donor and acceptor groups contribute to its balanced ADME profile, a key consideration in medicinal chemistry optimization.

Current research trends focus on the compound's potential as a pharmacological probe or lead compound for various therapeutic areas. The dihydrobenzofuran scaffold is recognized for its ability to modulate protein-protein interactions, while the chiral amine moiety may influence target selectivity. Several patent applications have emerged featuring derivatives of CAS 1344384-10-6, particularly in areas addressing neurological disorders and metabolic diseases.

Analytical characterization of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine typically employs HPLC-MS for purity assessment and chiral separation techniques to confirm enantiomeric excess. Advanced spectroscopic methods including NMR (particularly 2D NMR for structural confirmation) and X-ray crystallography (for absolute configuration determination) are routinely used in quality control protocols for this compound.

The commercial availability of CAS 1344384-10-6 has increased in recent years to meet growing demand from drug discovery programs. Suppliers typically offer the compound in research quantities with >98% chemical purity and >99% enantiomeric excess. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over extended periods.

Future research directions for (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine may explore its potential in bioconjugation chemistry or as a chiral auxiliary in asymmetric synthesis. The compound's structural features also make it an interesting candidate for development of fluorescence probes or molecular imaging agents, given the photophysical properties inherent to the dihydrobenzofuran system.

From a regulatory perspective, 1344384-10-6 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should consult local regulations regarding handling of amine-containing compounds and implement appropriate laboratory safety protocols when working with this material. Standard personal protective equipment including gloves and safety glasses is recommended during handling.

The scientific literature contains numerous references to structural analogs of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-amine, highlighting the continued interest in this chemotype. Comparative studies often focus on how modifications to the amine substituent or benzofuran ring system influence biological activity and physicochemical properties, providing valuable structure-activity relationship data for medicinal chemists.